Carbon-13 (13C)
  • L-Aspartic Acid
    L-Aspartic Acid
    • Cat. No.:
    • B043233
    • CAS No.:
    • 617-45-8
    • Molecular Formula:
    • C4H7NO4
    • Molecular Weight:
    • 133.10 g/mol
    Description
    L-aspartic acid is the L-enantiomer of aspartic acid. It has a role as an Escherichia coli metabolite, a mouse metabolite and a neurotransmitter. It is an aspartate family amino acid, a proteinogenic amino acid,...
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  • D-Mannitol-13C
    D-Mannitol-13C
    • Cat. No.:
    • B583874
    • CAS No.:
    • 132202-29-0
    • Molecular Formula:
    • C6H14O6
    • Molecular Weight:
    • 183.16 g/mol
    Description
    D-Mannitol-13C is a useful research compound. Its molecular formula is C6H14O6 and its molecular weight is 183.16 g/mol. The purity is usually 95%.
    BenchChem offers high-quality D-Mannitol-13C suitable for ...
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  • D-Mannitol-2-13C
    D-Mannitol-2-13C
    • Cat. No.:
    • B583880
    • CAS No.:
    • 287100-69-0
    • Molecular Formula:
    • C6H14O6
    • Molecular Weight:
    • 183.16 g/mol
    Description
    D-Mannitol-2-13C is a useful research compound. Its molecular formula is C6H14O6 and its molecular weight is 183.16 g/mol. The purity is usually 95%.
    BenchChem offers high-quality D-Mannitol-2-13C suitable ...
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  • D-Mannose-13C-2
    D-Mannose-13C-2
    • Cat. No.:
    • B583894
    • CAS No.:
    • 101615-89-8
    • Molecular Formula:
    • C6H12O6
    • Molecular Weight:
    • 181.148
    Description
    D-Mannose-13C-2 is a useful research compound. Its molecular formula is C6H12O6 and its molecular weight is 181.148. The purity is usually 95%.
    BenchChem offers high-quality D-Mannose-13C-2 suitable for man...
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  • (Rac)-2-Aminothiazoline-4-carboxylic acid-13C,15N2
    (Rac)-2-Aminothiazoline-4-carboxylic acid-13C,15N2
    • Cat. No.:
    • B583914
    • CAS No.:
    • Molecular Formula:
    • C4H6N2O2S
    • Molecular Weight:
    • 149.15 g/mol
    Description
    Labeled 2-Aminothiazoline-4-carboxylic acid. Used in the manufacturing of L-tryptophan

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  • L-Tryptophan
    L-Tryptophan
    • Cat. No.:
    • B1681604
    • CAS No.:
    • 73-22-3
    • Molecular Formula:
    • C11H12N2O2
    • Molecular Weight:
    • 204.22 g/mol
    Description
    L-tryptophan is a white powder with a flat taste. An essential amino acid;  occurs in isomeric forms. (NTP, 1992)
    L-tryptophan is the L-enantiomer of tryptophan. It has a role as an antidepressant, a nut...
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  • 22:0 Lyso PC-13C6
    22:0 Lyso PC-13C6
    • Cat. No.:
    • B12413150
    • CAS No.:
    • Molecular Formula:
    • C30H62NO7P
    • Molecular Weight:
    • 585.7 g/mol
    Description
    22:0 Lyso PC-13C6 is a useful research compound. Its molecular formula is C30H62NO7P and its molecular weight is 585.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 22:0 Lyso PC-13C6 suita...
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  • Xylose-4-13C
    Xylose-4-13C
    • Cat. No.:
    • B12413154
    • CAS No.:
    • Molecular Formula:
    • C5H10O5
    • Molecular Weight:
    • 151.12 g/mol
    Description
    Xylose-4-13C is a useful research compound. Its molecular formula is C5H10O5 and its molecular weight is 151.12 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Xylose-4-13C suitable for many...
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  • 3-Hydroxy Midostaurin-13C6
    3-Hydroxy Midostaurin-13C6
    • Cat. No.:
    • B13838545
    • CAS No.:
    • Molecular Formula:
    • C35H30N4O5
    • Molecular Weight:
    • 592.6 g/mol
    Description
    3-Hydroxy Midostaurin-13C6 is a useful research compound. Its molecular formula is C35H30N4O5 and its molecular weight is 592.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 3-Hydroxy Mido...
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  • Chlorzoxazone-13C,15N,D2
    Chlorzoxazone-13C,15N,D2
    • Cat. No.:
    • B15558916
    • CAS No.:
    • Molecular Formula:
    • C7H4ClNO2
    • Molecular Weight:
    • 173.56 g/mol
    Description
    Chlorzoxazone-13C,15N,D2 is a useful research compound. Its molecular formula is C7H4ClNO2 and its molecular weight is 173.56 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Chlorzoxazone-13...
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